Cas no 1368873-96-4 (2-methyl-5-(1H-pyrazol-1-yl)aniline)

• Product Name: 2-methyl-5-(1H-pyrazol-1-yl)aniline
• CAS No: 1368873-96-4
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD21909370
• CID: 4594096
• PubChem ID: 68604629
• Update Time: 2025-05-24

2-methyl-5-(1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-pyrazol-1-ylaniline
• 2-methyl-5-(1H-pyrazol-1-yl)aniline

• MDL： MFCD21909370
• Inchi： 1S/C10H11N3/c1-8-3-4-9(7-10(8)11)13-6-2-5-12-13/h2-7H,11H2,1H3
• InChI Key： JFOQIBNUIKXRNN-UHFFFAOYSA-N
• SMILES： NC1=CC(N2C=CC=N2)=CC=C1C

Computed Properties

• Exact Mass: 173.095
• Monoisotopic Mass: 173.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Additional information on 2-methyl-5-(1H-pyrazol-1-yl)aniline

Introduction to 2-methyl-5-(1H-pyrazol-1-yl)aniline (CAS No. 1368873-96-4)

2-methyl-5-(1H-pyrazol-1-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1368873-96-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the aniline derivatives family, characterized by the presence of a phenyl ring substituted with a methyl group at the 2-position and a pyrazole moiety at the 5-position. The structural features of 2-methyl-5-(1H-pyrazol-1-yl)aniline make it a promising candidate for further exploration in drug discovery and development, particularly due to its potential bioactivity and interactions with biological targets.

The molecular structure of 2-methyl-5-(1H-pyrazol-1-yl)aniline consists of a benzene ring (phenyl) with a methyl group attached at the 2-position, enhancing its lipophilicity and influencing its pharmacokinetic properties. Additionally, the pyrazole ring at the 5-position introduces a nitrogen-rich heterocycle, which is known to be a key pharmacophore in many bioactive molecules. This combination of structural elements suggests that 2-methyl-5-(1H-pyrazol-1-yl)aniline may exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been growing interest in developing novel therapeutic agents based on aniline derivatives due to their broad spectrum of biological activities. The pyrazole moiety, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, pyrazole-based compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The presence of both an aniline and a pyrazole group in 2-methyl-5-(1H-pyrazol-1-yl)aniline suggests that it may interact with multiple targets, making it a versatile scaffold for drug design.

One of the most compelling aspects of 2-methyl-5-(1H-pyrazol-1-yl)aniline is its potential application in oncology research. Preliminary studies have indicated that compounds with similar structural motifs may disrupt key signaling pathways involved in tumor growth and metastasis. The methyl group at the 2-position of the phenyl ring could enhance binding affinity to biological targets by improving hydrophobic interactions, while the pyrazole ring provides a site for further functionalization to fine-tune bioactivity. These features make 2-methyl-5-(1H-pyrazol-1-yl)aniline an attractive lead compound for further investigation.

Furthermore, the compound's ability to cross cell membranes due to its lipophilic nature suggests that it may be suitable for oral administration, which is often preferred over parenteral routes for chronic therapeutic applications. This pharmacokinetic advantage could enhance patient compliance and reduce treatment costs. Additionally, the chemical stability of 2-methyl-5-(1H-pyrazol-1-yl)aniline under various conditions makes it a practical candidate for formulation into stable pharmaceutical products.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets with greater accuracy. These tools have been instrumental in identifying potential drug candidates like 2-methyl-5-(1H-pyrazol-1-yl)aniline that may modulate specific disease-related pathways. For example, virtual screening techniques have been used to identify derivatives of this compound that exhibit enhanced potency against certain kinases or other enzymes relevant to cancer therapy.

The synthesis of 2-methyl-5-(1H-pyrazol-1-yl)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted anilines and hydrazine derivatives followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce complex molecules like 2-methyl-5-(1H-pyrazol-1-yilaniline) efficiently, enabling more extensive exploration of their biological properties.

In conclusion, 2-methyl-5-(1H-pyrazol-l-aniline) (CAS No. 1368873_96_4) represents a promising area of research in pharmaceutical chemistry due to its unique structural features and potential bioactivities. Its combination of an aniline moiety with a pyrazole ring positions it as a versatile scaffold for drug discovery, particularly in oncology and other therapeutic areas. As research continues to uncover new applications for this compound, it is likely that 2_methyl_5_(l_H_pyrrol_11_}lanilin~ will play an increasingly important role in the development of novel therapeutic agents.